N-cycloheptyl-2-{4-[3-(trifluoromethyl)phenyl]-1-piperazinyl}acetamide

• IUPAC Name: N-cycloheptyl-2-[4-[3-(trifluoromethyl)phenyl]piperazin-1-yl]acetamide
• InChI: InChI=1S/C20H28F3N3O/c21-20(22,23)16-6-5-9-18(14-16)26-12-10-25(11-13-26)15-19(27)24-17-7-3-1-2-4-8-17/h5-6,9,14,17H,1-4,7-8,10-13,15H2,(H,24,27)
• InChI Key: IXXIZPABQKIKCU-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC(CC1)NC(=O)CN2CCN(CC2)C3=CC=CC(=C3)C(F)(F)F
• Molecular Formula: C20H28F3N3O
• Molecular Weight: 383.5 g/mol

Description

N-cycloheptyl-2-{4-[3-(trifluoromethyl)phenyl]-1-piperazinyl}acetamide, also known as TFMPP, is a synthetic compound that belongs to the class of piperazine derivatives. It is a psychoactive drug that has been used recreationally, but it also has potential as a research tool in the field of neuroscience.

Mechanism of Action

N-cycloheptyl-2-{4-[3-(trifluoromethyl)phenyl]-1-piperazinyl}acetamide binds to the 5-HT1B receptor and activates it, leading to the inhibition of neurotransmitter release. This results in a decrease in the activity of certain neurons in the brain, which can have various effects on behavior and physiology. N-cycloheptyl-2-{4-[3-(trifluoromethyl)phenyl]-1-piperazinyl}acetamide also has affinity for other serotonin receptors, such as 5-HT2A and 5-HT2C, which may contribute to its overall effects.
Biochemical and Physiological Effects:
N-cycloheptyl-2-{4-[3-(trifluoromethyl)phenyl]-1-piperazinyl}acetamide has been shown to have various effects on behavior and physiology in animal studies. It can induce hyperactivity, stereotypic behaviors, and changes in feeding behavior. N-cycloheptyl-2-{4-[3-(trifluoromethyl)phenyl]-1-piperazinyl}acetamide has also been shown to affect the levels of neurotransmitters such as dopamine and norepinephrine in the brain. However, the exact mechanisms underlying these effects are not fully understood.

Advantages and Limitations for Lab Experiments

N-cycloheptyl-2-{4-[3-(trifluoromethyl)phenyl]-1-piperazinyl}acetamide has several advantages as a research tool. It is a selective agonist of the 5-HT1B receptor, which allows for the investigation of the specific effects of this receptor activation. N-cycloheptyl-2-{4-[3-(trifluoromethyl)phenyl]-1-piperazinyl}acetamide is also relatively easy to synthesize and has a high affinity for its target receptor. However, N-cycloheptyl-2-{4-[3-(trifluoromethyl)phenyl]-1-piperazinyl}acetamide has some limitations as a research tool. It has been shown to have off-target effects on other serotonin receptors, which may complicate the interpretation of experimental results. Additionally, N-cycloheptyl-2-{4-[3-(trifluoromethyl)phenyl]-1-piperazinyl}acetamide has been used recreationally, which may make it difficult to obtain or regulate for research purposes.

Future Directions

There are several future directions for research involving N-cycloheptyl-2-{4-[3-(trifluoromethyl)phenyl]-1-piperazinyl}acetamide. One area of interest is the role of the 5-HT1B receptor in addiction and substance abuse. N-cycloheptyl-2-{4-[3-(trifluoromethyl)phenyl]-1-piperazinyl}acetamide could be used to investigate the effects of 5-HT1B receptor activation on drug-seeking behavior and relapse. Another area of interest is the potential therapeutic use of N-cycloheptyl-2-{4-[3-(trifluoromethyl)phenyl]-1-piperazinyl}acetamide for conditions such as anxiety and depression. Further research is needed to determine the safety and efficacy of N-cycloheptyl-2-{4-[3-(trifluoromethyl)phenyl]-1-piperazinyl}acetamide for these applications. Additionally, the development of more selective agonists of the 5-HT1B receptor could provide more precise tools for investigating its role in the brain.

Synthesis Methods

N-cycloheptyl-2-{4-[3-(trifluoromethyl)phenyl]-1-piperazinyl}acetamide can be synthesized by reacting 1-(3-trifluoromethylphenyl)piperazine with cycloheptylamine and acetic anhydride. The reaction yields N-cycloheptyl-2-{4-[3-(trifluoromethyl)phenyl]-1-piperazinyl}acetamide as a white crystalline powder with a melting point of 200-202°C.

Scientific Research Applications

N-cycloheptyl-2-{4-[3-(trifluoromethyl)phenyl]-1-piperazinyl}acetamide has been used in scientific research to study the role of serotonin receptors in the brain. It is a selective agonist of the 5-HT1B receptor, which is involved in the regulation of mood, anxiety, and appetite. N-cycloheptyl-2-{4-[3-(trifluoromethyl)phenyl]-1-piperazinyl}acetamide can be used to investigate the effects of 5-HT1B receptor activation on behavior, neurotransmitter release, and gene expression.